2-amino-N-(2,4-dimethylphenyl)-3-(thiophene-2-carbonyl)indolizine-1-carboxamide

• IUPAC Name: 2-amino-N-(2,4-dimethylphenyl)-3-(thiophene-2-carbonyl)indolizine-1-carboxamide
• InChI: InChI=1S/C22H19N3O2S/c1-13-8-9-15(14(2)12-13)24-22(27)18-16-6-3-4-10-25(16)20(19(18)23)21(26)17-7-5-11-28-17/h3-12H,23H2,1-2H3,(H,24,27)
• InChI Key: VOTCVCNKECIUTF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)NC(=O)C2=C3C=CC=CN3C(=C2N)C(=O)C4=CC=CS4)C
• Molecular Formula: C22H19N3O2S
• Molecular Weight: 389.5 g/mol
• CAS No.: 898453-04-8

Description

2-amino-N-(2,4-dimethylphenyl)-3-(thiophene-2-carbonyl)indolizine-1-carboxamide, also known as DTIC, is a synthetic chemotherapy drug used to treat melanoma and Hodgkin's lymphoma. DTIC belongs to the class of alkylating agents, which are drugs that interfere with DNA replication and cell division.

Scientific Research Applications

Synthesis and Reactivity in Heterocyclic Chemistry

Research on compounds with similar structures to 2-amino-N-(2,4-dimethylphenyl)-3-(thiophene-2-carbonyl)indolizine-1-carboxamide often focuses on their synthesis and reactivity. For instance, studies involving enamines and azaenamines explore the synthesis and reactivity of complex heterocyclic compounds. These investigations yield insights into the formation of pyrazole derivatives and indolylpyridines, demonstrating the versatile nature of heterocyclic chemistry in synthesizing compounds with potential pharmaceutical applications (Abdallah, 2007).

Applications in Material Science

Heterocyclic compounds also find applications in material science, such as in the development of novel disperse dyes containing heterocyclic aryl monoazo organic compounds for dyeing polyester fibers. These compounds exhibit not only coloration properties but also biological activities, including antioxidant, antitumor, and antimicrobial effects, suggesting their dual utility in textile engineering and biomedicine (Khalifa et al., 2015).

Biological Activities and Pharmaceutical Applications

The structural motifs present in compounds similar to this compound are frequently explored for their biological activities. Research includes the synthesis of novel thiophene-containing heterocyclic scaffolds showing promise as chemotherapeutic agents due to their antimicrobial properties. Such studies underscore the potential of heterocyclic compounds in developing new drugs and therapeutic agents (Gaber & Bagley, 2011).

Electrochromic and Polymeric Materials

Further, the incorporation of heterocyclic structures into polymeric materials for electrochromic applications highlights the versatility of these compounds. Aromatic polyamides containing heterocyclic units exhibit desirable properties for electronic applications, such as stability and conductivity, indicating their potential in electronic device fabrication (Liou & Chang, 2008).